2-{[2-chloro-6-ethoxy-4-(hydroxymethyl)phenoxy]methyl}benzonitrile

• IUPAC Name: 2-[[2-chloro-6-ethoxy-4-(hydroxymethyl)phenoxy]methyl]benzonitrile
• InChI: InChI=1S/C17H16ClNO3/c1-2-21-16-8-12(10-20)7-15(18)17(16)22-11-14-6-4-3-5-13(14)9-19/h3-8,20H,2,10-11H2,1H3
• InChI Key: VQXQKOBJOYDHIK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C(=CC(=C1)CO)Cl)OCC2=CC=CC=C2C#N
• Molecular Formula: C17H16ClNO3
• DSSTOX Substance ID: DTXSID20358414
• Molecular Weight: 317.8 g/mol
• CAS RN: 679414-78-9

Description

2-{[2-chloro-6-ethoxy-4-(hydroxymethyl)phenoxy]methyl}benzonitrile, also known as CEHPB, is a chemical compound that has gained attention in the scientific community due to its potential applications in biomedical research.

Mechanism of Action

2-{[2-chloro-6-ethoxy-4-(hydroxymethyl)phenoxy]methyl}benzonitrile exerts its effects by inhibiting the activity of the enzyme glycogen synthase kinase-3 beta (GSK-3β). GSK-3β is involved in various cellular processes, including cell proliferation and differentiation, and its dysregulation has been implicated in the development of various diseases, including cancer and neurodegenerative diseases. By inhibiting GSK-3β, 2-{[2-chloro-6-ethoxy-4-(hydroxymethyl)phenoxy]methyl}benzonitrile can modulate these cellular processes and potentially provide therapeutic benefits.
Biochemical and Physiological Effects:
2-{[2-chloro-6-ethoxy-4-(hydroxymethyl)phenoxy]methyl}benzonitrile has been shown to have various biochemical and physiological effects, including the induction of cell cycle arrest and apoptosis in cancer cells. It has also been found to reduce inflammation and oxidative stress, which are implicated in the development of various diseases. Additionally, 2-{[2-chloro-6-ethoxy-4-(hydroxymethyl)phenoxy]methyl}benzonitrile has been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

2-{[2-chloro-6-ethoxy-4-(hydroxymethyl)phenoxy]methyl}benzonitrile has several advantages for lab experiments, including its stability and solubility in aqueous solutions. It also has a relatively low toxicity profile, making it suitable for use in in vitro and in vivo studies. However, 2-{[2-chloro-6-ethoxy-4-(hydroxymethyl)phenoxy]methyl}benzonitrile has limited bioavailability and can be difficult to administer in vivo, which may limit its potential therapeutic applications.

Future Directions

There are several future directions for research on 2-{[2-chloro-6-ethoxy-4-(hydroxymethyl)phenoxy]methyl}benzonitrile. One potential area of focus is the development of more efficient synthesis methods to improve the yield and purity of the compound. Additionally, further studies are needed to fully elucidate the mechanism of action of 2-{[2-chloro-6-ethoxy-4-(hydroxymethyl)phenoxy]methyl}benzonitrile and its potential therapeutic applications in various diseases. Finally, the development of more effective delivery methods to improve the bioavailability of 2-{[2-chloro-6-ethoxy-4-(hydroxymethyl)phenoxy]methyl}benzonitrile is also an important area of future research.

Synthesis Methods

2-{[2-chloro-6-ethoxy-4-(hydroxymethyl)phenoxy]methyl}benzonitrile can be synthesized through a multi-step reaction process involving the reaction of 2-chloro-6-ethoxy-4-formylphenol with potassium cyanide, followed by the reaction of the resulting intermediate with 2-chloromethylbenzonitrile. The final product is obtained after purification and isolation.

Scientific Research Applications

2-{[2-chloro-6-ethoxy-4-(hydroxymethyl)phenoxy]methyl}benzonitrile has been used in various scientific research studies, particularly in the field of cancer research. It has been found to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer treatment. 2-{[2-chloro-6-ethoxy-4-(hydroxymethyl)phenoxy]methyl}benzonitrile has also been studied for its potential neuroprotective effects and as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's.